Cas no 1508686-04-1 ((3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine)
(3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine Chemical and Physical Properties
Names and Identifiers
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- Cyclobutanemethanamine, 3,3-dimethyl-1-(2-thienyl)-
- (3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine
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- Inchi: 1S/C11H17NS/c1-10(2)6-11(7-10,8-12)9-4-3-5-13-9/h3-5H,6-8,12H2,1-2H3
- InChI Key: SEPRGOHDJOSNBS-UHFFFAOYSA-N
- SMILES: C1(C2SC=CC=2)(CN)CC(C)(C)C1
Experimental Properties
- Density: 1.048±0.06 g/cm3(Predicted)
- Boiling Point: 275.5±13.0 °C(Predicted)
- pka: 10.27±0.29(Predicted)
(3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D235521-100mg |
(3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine |
1508686-04-1 | 100mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D235521-500mg |
(3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine |
1508686-04-1 | 500mg |
$ 590.00 | 2022-06-05 | ||
| TRC | D235521-1g |
(3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine |
1508686-04-1 | 1g |
$ 910.00 | 2022-06-05 | ||
| Life Chemicals | F2147-4644-0.25g |
(3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine |
1508686-04-1 | 95%+ | 0.25g |
$616.0 | 2023-09-06 | |
| Life Chemicals | F2147-4644-0.5g |
(3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine |
1508686-04-1 | 95%+ | 0.5g |
$649.0 | 2023-09-06 | |
| Life Chemicals | F2147-4644-1g |
(3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine |
1508686-04-1 | 95%+ | 1g |
$684.0 | 2023-09-06 | |
| Life Chemicals | F2147-4644-2.5g |
(3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine |
1508686-04-1 | 95%+ | 2.5g |
$1368.0 | 2023-09-06 | |
| Life Chemicals | F2147-4644-5g |
(3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine |
1508686-04-1 | 95%+ | 5g |
$2052.0 | 2023-09-06 | |
| Life Chemicals | F2147-4644-10g |
(3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine |
1508686-04-1 | 95%+ | 10g |
$2873.0 | 2023-09-06 |
(3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on (3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine
Introduction to (3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine and Its Significance in Modern Chemical Research
Compound with the CAS number 1508686-04-1, specifically identified as (3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine, represents a fascinating subject of study within the realm of organic chemistry and pharmaceutical innovation. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and advanced materials. The presence of both thiophene and cyclobutyl moieties in its framework suggests a unique set of chemical properties that make it a compelling candidate for further exploration.
The molecular architecture of (3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine is notable for its complexity and versatility. The thiophene ring, a prominent feature in many bioactive molecules, contributes to the compound's electronic properties and potential interactions with biological targets. Meanwhile, the cyclobutyl group introduces rigidity to the structure, which can be advantageous in terms of stability and binding affinity. This combination of structural elements has sparked interest among researchers looking to develop new chemical entities with enhanced pharmacological profiles.
In recent years, there has been a growing emphasis on the exploration of heterocyclic compounds in drug discovery. Heterocycles, such as thiophenes, are known for their diverse biological activities and have been extensively studied for their potential as pharmacophores. The incorporation of thiophene into (3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine not only enhances its chemical diversity but also opens up possibilities for it to interact with various biological systems. This has led to several innovative approaches in medicinal chemistry, where such compounds are being investigated for their roles in modulating enzyme activity and cellular processes.
One of the most exciting aspects of studying compounds like (3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine is the opportunity to leverage computational methods for their design and optimization. Advanced computational techniques, including molecular modeling and virtual screening, have become indispensable tools in modern drug discovery. These methods allow researchers to predict the behavior of molecules before they are synthesized, significantly reducing the time and cost associated with experimental trials. By integrating these computational strategies with traditional synthetic approaches, scientists can accelerate the development of novel compounds with tailored properties.
The synthesis of (3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more feasible to access such intricate molecules. Techniques such as cross-coupling reactions and transition metal catalysis have been particularly useful in constructing the desired framework. These methods not only improve efficiency but also allow for greater control over the stereochemistry of the product, which is often critical for biological activity.
From a pharmaceutical perspective, the potential applications of (3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine are vast. Its structural features suggest that it could serve as a lead compound for further derivatization into more potent therapeutic agents. For instance, modifications to the thiophene ring or the cyclobutyl group could enhance its binding affinity to specific targets or alter its metabolic stability. Such fine-tuning is essential for developing drugs that are both effective and safe for clinical use.
The role of thiophene derivatives in medicinal chemistry cannot be overstated. Thiophenes have been incorporated into numerous drugs due to their ability to interact with biological macromolecules in diverse ways. Their aromatic nature allows them to engage in π-stacking interactions, while their heteroatom content facilitates hydrogen bonding and other non-covalent interactions. These properties make thiophenes valuable scaffolds for designing molecules that can modulate biological pathways effectively.
In conclusion, compound CAS number 1508686-04-1, identified as (3,3-dimethyl-1-(thiophen-2-yl)cyclobutyl)methanamine, represents a promising area of research with significant implications for pharmaceutical development. Its unique molecular structure combines elements that are highly desirable in drug design—rigidity provided by the cyclobutyl group and bioactivity-enhancing properties conferred by the thiophene moiety. As computational methods continue to evolve and synthetic techniques become more sophisticated, compounds like this one are poised to play a crucial role in the next generation of therapeutic innovations.
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